Cas no 1784486-56-1 (1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1784486-56-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5699391
• PubChem ID: 84658487
• Update Time: 2025-06-22

1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1614279
• 1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid
• 1784486-56-1
• 1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylicacid
• 1H-Pyrazole-5-carboxylic acid, 1-(2,2-dimethylpropyl)-
• 2-(2,2-dimethylpropyl)pyrazole-3-carboxylic acid
• G64392

• Inchi： 1S/C9H14N2O2/c1-9(2,3)6-11-7(8(12)13)4-5-10-11/h4-5H,6H2,1-3H3,(H,12,13)
• InChI Key： JGIZBJXJAAVIBA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NN1CC(C)(C)C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 321.0±15.0 °C(Predicted)
• pka: 3.59±0.36(Predicted)

Additional information on 1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid

1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid: A Comprehensive Overview

The compound 1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1784486-56-1) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule is characterized by its pyrazole ring system, which is a five-membered aromatic ring containing two nitrogen atoms. The presence of a carboxylic acid group at the 5-position of the pyrazole ring adds to its functional versatility, making it a valuable compound for research and development.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and agrochemicals. The pyrazole ring is known for its ability to act as a scaffold for various bioactive molecules. In particular, 1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid has shown promise in acting as a precursor for herbicides and fungicides. Its structure allows for easy modification, enabling chemists to explore its potential in controlling plant diseases and pests.

The synthesis of 1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by functionalization at the 5-position with a carboxylic acid group and subsequent alkylation at the 1-position with a 2,2-dimethylpropyl group. The synthesis process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

One of the most exciting developments involving this compound is its role in the development of bioactive molecules. Researchers have explored its ability to inhibit enzymes involved in plant growth regulation. For instance, studies have shown that derivatives of this compound can act as inhibitors of acetolactate synthase (ALS), an enzyme critical for branched-chain amino acid biosynthesis in plants. This property makes it a potential candidate for herbicide development, offering a novel approach to controlling weeds without adversely affecting crop plants.

In addition to its agricultural applications, 1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid has also been investigated for its potential in medicinal chemistry. The pyrazole ring is known for its ability to interact with various biological targets, including kinases and receptors. Recent research has focused on modifying the substituents on the pyrazole ring to enhance bioavailability and selectivity. These efforts have led to promising leads in the development of anti-inflammatory and anti-cancer agents.

The physical and chemical properties of this compound are also noteworthy. Its molecular weight is approximately 309 g/mol, with a melting point around 300°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, understanding the degradation pathways of 1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid is crucial for assessing its impact on ecosystems. Recent studies have shown that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways. These findings are essential for determining its persistence in soil and water systems, ensuring that its use does not pose long-term environmental risks.

In conclusion, 1-(2,2-Dimethylpropyl)-1H-pyrazole-5-carboxylic acid (CAS No. 1784486-56-1) stands out as a versatile compound with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new potentials for this molecule, it is likely to play an increasingly important role in the development of innovative solutions across various industries.